Cas no 2137442-32-9 (1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7,7,9-trimethyl-, 4-(9H-fluoren-9-ylmethyl) ester)

• Product Name: 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7,7,9-trimethyl-, 4-(9H-fluoren-9-ylmethyl) ester
• CAS No: 2137442-32-9
• MF: C₂₇H₃₁NO₅
• MW: 449.538748025894
• CID: 5276902
• Update Time: 2025-10-22

1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7,7,9-trimethyl-, 4-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7,7,9-trimethyl-, 4-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C27H31NO5/c1-17-12-26(2,3)16-27(13-17)28(23(15-33-27)24(29)30)25(31)32-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,29,30)
• InChI Key： ROIYMFRWCGZABY-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)CC(C)(C)C2)N(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(C(O)=O)C1

Additional information on 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7,7,9-trimethyl-, 4-(9H-fluoren-9-ylmethyl) ester

Compound CAS No. 2137442-32-9: A Comprehensive Overview

The compound with CAS No. 2137442-32-9, known as 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7,7,9-trimethyl-, 4-(9H-fluoren-9-ylmethyl) ester, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is further modified by the presence of oxygen (oxa) and nitrogen (aza) atoms, making it a unique member of the spiro compound family.

The dicarboxylic acid functional group in this compound plays a crucial role in its chemical reactivity and potential applications. The presence of two carboxylic acid groups allows for various chemical modifications, such as esterification or amidation, which can be tailored to specific requirements. The trimethyl substituents on the spiro ring add to the molecule's stability and may influence its solubility properties. Additionally, the fluoren-9-ylmethyl ester group introduces a bulky aromatic system into the molecule, which can enhance its photophysical properties and make it suitable for applications in materials science or optoelectronics.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules with high purity and yield. Researchers have employed various strategies, including multicomponent reactions and ring-closing metathesis, to construct the spiro core of this compound efficiently. The use of transition metal catalysts has been particularly beneficial in achieving high stereoselectivity and regioselectivity during the synthesis process.

The spiro[4.5]decane framework is known for its rigidity and ability to adopt specific conformations due to steric hindrance between the two rings. This property makes it an attractive candidate for drug design, where molecular rigidity can enhance binding affinity to target proteins. Recent studies have explored the use of similar spiro compounds as scaffolds for small molecule inhibitors targeting various disease-related enzymes.

In terms of applications, this compound has shown promise in the field of drug delivery systems. The presence of ester groups allows for controlled release mechanisms, while the bulky fluorenyl substituent can serve as a photosensitizer or fluorophore for imaging applications. Furthermore, the dicarboxylic acid functionality can be exploited for cross-linking purposes in polymer chemistry or as a precursor for bioconjugation reactions.

From a materials science perspective, this compound's unique combination of structural rigidity and functional groups makes it a potential candidate for advanced materials such as stimuli-responsive polymers or organic semiconductors. Researchers have recently investigated similar compounds for their ability to form self-assembled structures under specific conditions, which could lead to innovative materials with tunable properties.

In conclusion, CAS No. 2137442-32-9 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its combination of spiro structure, functional groups, and substituents positions it as a versatile building block for various applications across multiple disciplines.